5-{4-[(3-chloropyridin-4-yl)oxy]piperidine-1-carbonyl}-2,1,3-benzothiadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-{4-[(3-Chloropyridin-4-yl)oxy]piperidine-1-carbonyl}-2,1,3-benzothiadiazole (CPD-BTD) is a novel compound that has a wide range of potential applications in the fields of chemistry and biology. CPD-BTD has been found to have a variety of biological activities, including antioxidant, anti-inflammatory, and anti-cancer effects. It has also been investigated for its potential use in the synthesis of other compounds, such as drugs and nanoparticles.
Scientific Research Applications
Pharmaceutical Research
The compound has been identified as a prodrug . A prodrug is a medication or compound that, after administration, is metabolized into a pharmacologically active drug. In this case, it is converted by liver carboxyesterase (CES1) to its zwitterionic active drug . This suggests potential applications in the development of new pharmaceuticals.
Inhibition of PCSK9 Protein Synthesis
The compound selectively inhibits PCSK9 protein synthesis . PCSK9 is a protein that regulates the amount of cholesterol in the body. Inhibitors of this protein are used to lower cholesterol levels in patients with certain types of cardiovascular disease .
Antimicrobial Applications
The compound’s structure suggests that it may have antimicrobial properties . This could make it useful in the development of new antimicrobial agents.
Antioxidative Applications
The compound may also have antioxidative properties . Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures .
Anticancer Applications
The compound has potential anticancer applications . It could be used in the development of new cancer treatments .
Flow Batteries
2,1,3-Benzothiadiazole, a component of the compound, has been of interest as a redox-active organic component in flow batteries . This suggests that the compound could have applications in energy storage .
Antibiotic Applications
The compound may have antibiotic properties . This could make it useful in the development of new antibiotics .
Electrochemical Kinetics
2,1,3-Benzothiadiazole, a component of the compound, has fast electrochemical kinetics . This suggests that the compound could have applications in electrochemical processes .
properties
IUPAC Name |
2,1,3-benzothiadiazol-5-yl-[4-(3-chloropyridin-4-yl)oxypiperidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15ClN4O2S/c18-13-10-19-6-3-16(13)24-12-4-7-22(8-5-12)17(23)11-1-2-14-15(9-11)21-25-20-14/h1-3,6,9-10,12H,4-5,7-8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RLNLLPVQSYCXOZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1OC2=C(C=NC=C2)Cl)C(=O)C3=CC4=NSN=C4C=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15ClN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-{4-[(3-Chloropyridin-4-yl)oxy]piperidine-1-carbonyl}-2,1,3-benzothiadiazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.